Cas no 2490435-79-3 (3-cyclobutyl-3-methylazetidine hydrochloride)

• Product Name: 3-cyclobutyl-3-methylazetidine hydrochloride
• CAS No: 2490435-79-3
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD32852641
• CID: 5670436
• PubChem ID: 155821012
• Update Time: 2025-11-01

3-cyclobutyl-3-methylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutyl-3-methylazetidine;hydrochloride
• 2490435-79-3
• 3-cyclobutyl-3-methylazetidine hydrochloride
• EN300-27102044
• Azetidine, 3-cyclobutyl-3-methyl-, hydrochloride (1:1)

• MDL： MFCD32852641
• Inchi： 1S/C8H15N.ClH/c1-8(5-9-6-8)7-3-2-4-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： SNFUJMDUQSFRAA-UHFFFAOYSA-N
• SMILES： Cl.N1CC(C)(C1)C1CCC1

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-cyclobutyl-3-methylazetidine hydrochloride

Comprehensive Overview of 3-cyclobutyl-3-methylazetidine hydrochloride (CAS No. 2490435-79-3)

3-cyclobutyl-3-methylazetidine hydrochloride (CAS No. 2490435-79-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its cyclobutyl and methylazetidine moieties, serves as a valuable intermediate in the synthesis of novel therapeutic agents. Its molecular framework, which includes a hydrochloride salt form, enhances its solubility and stability, making it particularly useful in drug development pipelines.

In recent years, the demand for azetidine derivatives has surged, driven by their applications in medicinal chemistry. Researchers are increasingly exploring compounds like 3-cyclobutyl-3-methylazetidine hydrochloride for their potential in targeting central nervous system (CNS) disorders, inflammatory diseases, and even metabolic syndromes. The compound's rigid cyclobutane ring and azetidine nitrogen contribute to its bioactive profile, enabling interactions with various biological targets. This has led to a spike in searches for "azetidine-based drug candidates" and "cyclobutyl compounds in pharmacology," reflecting the growing interest in this niche.

From a synthetic chemistry perspective, 3-cyclobutyl-3-methylazetidine hydrochloride exemplifies the convergence of ring strain and functional group diversity. The cyclobutyl group introduces steric constraints that can influence molecular conformation, while the methylazetidine component offers a versatile handle for further derivatization. Such features are critical in designing high-affinity ligands for receptors or enzymes, a topic frequently queried in academic and industrial research circles. Online discussions often highlight "how to synthesize azetidine derivatives" or "role of strained rings in drug design," underscoring the relevance of this compound.

The physicochemical properties of 3-cyclobutyl-3-methylazetidine hydrochloride also merit discussion. Its hydrochloride salt form ensures improved bioavailability, a key consideration in preclinical development. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structure, topics frequently searched by chemists. Additionally, the compound's logP value and aqueous solubility are critical parameters for researchers optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles of new drug candidates.

Beyond its pharmaceutical applications, 3-cyclobutyl-3-methylazetidine hydrochloride has found utility in material science and catalysis. Its nitrogen-containing heterocycle can act as a ligand in metal-catalyzed reactions, a subject of interest in green chemistry initiatives. Searches for "azetidine ligands in catalysis" or "sustainable synthesis methods" align with these applications, reflecting broader trends in scientific inquiry.

In conclusion, 3-cyclobutyl-3-methylazetidine hydrochloride (CAS No. 2490435-79-3) represents a multifaceted compound with significant potential across multiple disciplines. Its structural uniqueness, coupled with its bioactive and catalytic properties, positions it as a subject of ongoing research and innovation. As the scientific community continues to explore small-molecule therapeutics and sustainable chemistry, this compound is poised to remain a focal point of discussion and discovery.